Cas no 1795103-42-2 (4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid
• CAS No: 1795103-42-2
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6055503
• PubChem ID: 110838647
• Update Time: 2025-07-22

4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1589327
• 4-{[(tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid
• 1795103-42-2
• 4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid

• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-9-11(8-13(18)19)10-4-6-12(16)7-5-10/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： HFFHCSNZKHAKJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid

Comprehensive Overview of 4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid (CAS No. 1795103-42-2)

4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid (CAS No. 1795103-42-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of Boc-protected amino acid derivatives, which are pivotal intermediates in peptide synthesis and drug development. Its unique structure, featuring a 4-fluorophenyl group and a tert-butoxycarbonyl (Boc) protecting group, makes it highly valuable for designing bioactive molecules with enhanced stability and bioavailability.

The growing interest in fluorinated compounds and Boc-protected intermediates has positioned this chemical as a subject of significant research. Scientists and pharmaceutical companies frequently search for "Boc-protected amino acid applications" or "fluorophenyl derivatives in drug discovery", reflecting its relevance in modern medicinal chemistry. The compound’s CAS No. 1795103-42-2 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.

One of the key advantages of 4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid is its role in the synthesis of peptide-based therapeutics. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring fluorinated amino acid analogs to improve drug efficacy and reduce side effects. This compound’s 4-fluorophenyl moiety contributes to enhanced binding affinity and metabolic stability, making it a preferred choice for developing GPCR modulators and enzyme inhibitors.

In addition to its pharmaceutical applications, this compound is also investigated for its potential in material science. The incorporation of fluorine atoms into organic frameworks can alter electronic properties, enabling the design of advanced materials for optoelectronics and catalysis. Searches for "fluorophenyl butanoic acid derivatives" or "Boc-protected building blocks" often lead to discussions about its versatility beyond drug discovery.

From a synthetic perspective, CAS No. 1795103-42-2 is typically prepared through multi-step organic reactions, including Boc protection and Friedel-Crafts alkylation. Its purity and stability are critical for downstream applications, prompting quality-focused queries like "HPLC analysis of Boc-amino acids" or "storage conditions for fluorophenyl derivatives". Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its integrity.

The compound’s relevance is further highlighted by its alignment with trending topics such as green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to synthesize Boc-protected intermediates, reducing reliance on hazardous reagents. This aligns with the broader demand for "sustainable pharmaceutical intermediates" and "green peptide synthesis", as reflected in recent literature and patent filings.

In summary, 4-{[(Tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)butanoic acid (CAS No. 1795103-42-2) is a multifaceted compound with significant applications in drug discovery, material science, and synthetic chemistry. Its unique structural features and compatibility with modern research trends ensure its continued prominence in scientific inquiries and industrial workflows.